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Compound of Interest

Compound Name: Dideschloro Florfenicol-d3

Cat. No.: B15599470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dideschloro Florfenicol-d3, a

deuterated analog of a Florfenicol derivative. The information presented herein is intended to

support research and development activities by providing key data on its molecular properties,

a relevant biological pathway of its parent compound, and detailed analytical methodologies.

Core Concepts: Molecular Profile
Dideschloro Florfenicol-d3 is a stable isotope-labeled form of Dideschloro Florfenicol. The

primary application of such deuterated compounds is as internal standards in quantitative mass

spectrometry-based analytical methods. The deuterium labeling provides a distinct mass-to-

charge ratio, allowing for precise differentiation from the unlabeled analyte while maintaining

nearly identical chemical and physical properties.

Quantitative Data Summary
The molecular weights of Dideschloro Florfenicol-d3 and related compounds are

summarized in the table below for easy comparison.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

Dideschloro

Florfenicol-d3
C₁₂H₁₃D₃FNO₄S 292.34[1][2][3] 2714484-53-2[1][2]

Florfenicol C₁₂H₁₄Cl₂FNO₄S 358.21[1][4] 73231-34-2[4]

Florfenicol-d3 C₁₂H₁₁D₃Cl₂FNO₄S 361.23[1] 2213400-85-0[1]

Florfenicol amine C₁₀H₁₄FNO₃S 247.29[5][6][7][8][9] 76639-93-5[5][8]

Metabolic Pathway of the Parent Compound:
Florfenicol
The primary metabolic pathway of Florfenicol involves the hydrolysis of the dichloroacetamide

group to form Florfenicol amine.[10] Other intermediate metabolites in different

biotransformation pathways can include florfenicol alcohol, monochloroflorfenicol, and

florfenicol oxamic acid.[1] The metabolic conversion to Florfenicol amine is a key consideration

in pharmacokinetic and residue analysis studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Determination of Florfenicol, Thiamfenicol and Chloramfenicol at Trace Levels in Animal
Feed by HPLC–MS/MS [mdpi.com]

3. Determination of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in
poultry, swine, bovine and fish by liquid chromatography-tandem mass spectrometry -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

5. nucleus.iaea.org [nucleus.iaea.org]

6. Determination of Florfenicol, Thiamfenicol and Chloramfenicol at Trace Levels in Animal
Feed by HPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Frontiers | Pharmacokinetics of florfenicol and its metabolite florfenicol amine in the
plasma, urine, and feces of fattening male donkeys following single oral administration
[frontiersin.org]

9. A Green HPLC Approach to Florfenicol Analysis in Pig Urine - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Dideschloro Florfenicol-
d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599470#dideschloro-florfenicol-d3-molecular-
weight]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15599470?utm_src=pdf-body-img
https://www.benchchem.com/product/b15599470?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Florfenicol-metabolic-pathways_fig1_371112294
https://www.mdpi.com/2079-6382/8/2/59
https://www.mdpi.com/2079-6382/8/2/59
https://pubmed.ncbi.nlm.nih.gov/27133862/
https://pubmed.ncbi.nlm.nih.gov/27133862/
https://pubmed.ncbi.nlm.nih.gov/27133862/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_ent_Florfenicol_d3_Structure_Properties_and_Analytical_Applications.pdf
https://nucleus.iaea.org/sites/fcris/Shared%20Documents/SOP/CLG_FLOR_1_04.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6628031/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6628031/
https://www.researchgate.net/publication/333000631_Determination_of_Florfenicol_Thiamfenicol_and_Chloramfenicol_at_Trace_Levels_in_Animal_Feed_by_HPLC-MSMS
https://www.frontiersin.org/journals/veterinary-science/articles/10.3389/fvets.2023.1314029/full
https://www.frontiersin.org/journals/veterinary-science/articles/10.3389/fvets.2023.1314029/full
https://www.frontiersin.org/journals/veterinary-science/articles/10.3389/fvets.2023.1314029/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11053663/
https://www.researchgate.net/figure/Florfenicol-FF-metabolic-pathways_fig1_365136391
https://www.benchchem.com/product/b15599470#dideschloro-florfenicol-d3-molecular-weight
https://www.benchchem.com/product/b15599470#dideschloro-florfenicol-d3-molecular-weight
https://www.benchchem.com/product/b15599470#dideschloro-florfenicol-d3-molecular-weight
https://www.benchchem.com/product/b15599470#dideschloro-florfenicol-d3-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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